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Compound of Interest

Compound Name: Ferroptosis-IN-17

Cat. No.: B15583697

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
the handling, use, and disposal of Ferroptosis-IN-17, a potent inducer of ferroptosis. By
offering clear procedural guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, building trust and providing value beyond the product itself.

Ferroptosis-IN-17, also known as GPX4 Inhibitor 17, is a ferrocene-containing compound that
induces ferroptosis by inhibiting the activity of glutathione peroxidase 4 (GPX4).[1] Its ability to
trigger this specific form of iron-dependent programmed cell death makes it a valuable tool in
cancer research and other therapeutic areas. However, its potent biological activity
necessitates careful handling and adherence to strict safety protocols.

Essential Safety and Handling Precautions

While a comprehensive Safety Data Sheet (SDS) for Ferroptosis-IN-17 is not publicly
available, based on its nature as a potent small molecule inhibitor and general laboratory safety
principles, the following personal protective equipment (PPE) and handling procedures are
mandatory.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure risk.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Double-gloving with nitrile

gloves

The inner glove should be
tucked under the cuff of the lab
coat, and the outer glove
should extend over the cuff.
This prevents any skin
exposure at the wrist. Change
the outer glove immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes or
aerosols of the compound,
especially when handling

solutions.

Body Protection

Fully buttoned laboratory coat

Provides a barrier against
spills and contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical

fume hood

All handling of the solid
compound and preparation of
solutions should be performed
in a chemical fume hood to
prevent inhalation of any

airborne particles.

Engineering Controls and Work Practices
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Control Measure Description and Best Practices

Always handle Ferroptosis-IN-17 in a properly

Ventilation L .
functioning chemical fume hood.
Designate a specific area within the laboratory
Designated Area for handling Ferroptosis-IN-17 to prevent cross-
contamination.
o Weigh the solid compound on a balance located
Weighing

inside the chemical fume hood.

Prepare solutions in the chemical fume hood.
Ferroptosis-IN-17 is soluble in DMSO (=10
mg/ml) and sparingly soluble in ethanol (1-10
mg/ml).[1]

Solution Preparation

Wash hands thoroughly with soap and water
Hygiene after handling the compound, even if gloves

were worn.

Operational Plan: From Receipt to Disposal

A clear and systematic operational plan ensures safety and logistical efficiency throughout the

lifecycle of the compound in the laboratory.

Storage and Stability

Upon receipt, store Ferroptosis-IN-17 at -20°C. The compound is stable for at least four years

when stored under these conditions.[1]

Experimental Workflow

The following diagram outlines a typical experimental workflow for using Ferroptosis-IN-17 to
induce ferroptosis in a cell-based assay.
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Experimental Workflow: Inducing Ferroptosis with Ferroptosis-IN-17

Preparation

Prepare Ferroptosis-IN-17 stock solution in DMSO

Seed cells in appropriate culture plates

Treaiment
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Treat cells with desired concentrations of Ferroptosis-IN-17

.

J Incubate for the determined time course

Analysis
/ \4 4 \

Analyze protein expression (e.g., GPX4 levels via Western Blot)

Measure lipid ROS production (e.g., using C11-BODIPY) Assess cell viability/death (e.g., using Sytox Green or CellTiter-Glo)

Click to download full resolution via product page

A typical workflow for cell-based experiments using Ferroptosis-IN-17.

Mechanism of Action: The Ferroptosis Signaling
Pathway

Ferroptosis-IN-17 induces cell death by inhibiting GPX4, a key enzyme in the ferroptosis
pathway.[1] Understanding this pathway is crucial for designing experiments and interpreting
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results.

Ferroptosis is a form of iron-dependent cell death characterized by the accumulation of lipid
reactive oxygen species (ROS). The central axis of this pathway involves the cystine/glutamate
antiporter (System Xc-), glutathione (GSH) synthesis, and the selenoenzyme glutathione
peroxidase 4 (GPX4). GPX4 utilizes GSH to reduce toxic lipid hydroperoxides to non-toxic lipid
alcohols, thereby protecting the cell from oxidative damage.

By inhibiting GPX4, Ferroptosis-IN-17 disrupts this protective mechanism, leading to an
accumulation of lipid hydroperoxides. In the presence of iron, these hydroperoxides undergo
further reactions, generating more ROS and leading to a cascade of lipid peroxidation that
ultimately damages cellular membranes and causes cell death.
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Ferroptosis Signaling Pathway and the Action of Ferroptosis-IN-17
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Ferroptosis-IN-17 inhibits GPX4, leading to lipid ROS accumulation and cell death.
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Disposal Plan

Proper disposal of Ferroptosis-IN-17 and contaminated materials is essential to prevent
environmental contamination and accidental exposure.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
Unused Solid Compound accordance with your institution's and local

regulations. Do not dispose of down the drain.

) ] ) Collect in a designated, labeled hazardous
Contaminated Labware (e.g., pipette tips, tubes) )
waste container.

Collect in a labeled, sealed hazardous waste
Liquid Waste (e.g., cell culture media containing  container. Treatment with a chemical
the compound) inactivating agent (e.g., bleach) may be required

by your institution's safety office before disposal.

Disclaimer: This information is intended for guidance only and is based on currently available
data. Always consult your institution's Environmental Health and Safety (EHS) office for specific
disposal protocols and in case of any spills or exposures. Adherence to all institutional and
local regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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